Cas no 892502-00-0 (Imidazo[1,2-a]pyrazine-2-carboxylicacid, 5,6,7,8-tetrahydro-, ethyl ester, hydrochloride, hydrate (1:2:1))

Imidazo[1,2-a]pyrazine-2-carboxylicacid, 5,6,7,8-tetrahydro-, ethyl ester, hydrochloride, hydrate (1:2:1) structure
892502-00-0 structure
Product Name:Imidazo[1,2-a]pyrazine-2-carboxylicacid, 5,6,7,8-tetrahydro-, ethyl ester, hydrochloride, hydrate (1:2:1)
CAS No:892502-00-0
MF:C9H17Cl2N3O3
MW:286.155580282211
MDL:MFCD08690296
CID:714498
Update Time:2024-01-31

Imidazo[1,2-a]pyrazine-2-carboxylicacid, 5,6,7,8-tetrahydro-, ethyl ester, hydrochloride, hydrate (1:2:1) Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyrazine-2-carboxylicacid, 5,6,7,8-tetrahydro-, ethyl ester, hydrochloride, hydrate (1:2:1)
    • ETHYL 5,6,7,8-TETRAHYDROIMIDAZO[1,2-A]PYRAZINE-2-CARBOXYLATE DIHYDROCHLORIDE HEMIHYDRATE
    • ETHYL 5,6,7,8-TETRAHYDROIMIDAZO[1,2-A]PYRAZINE-2-CARBOXYLATE DIHYDROCHLORIDE HYDRATE
    • MDL: MFCD08690296
    • Inchi: 1S/C9H13N3O2.2ClH.H2O/c1-2-14-9(13)7-6-12-4-3-10-5-8(12)11-7;;;/h6,10H,2-5H2,1H3;2*1H;1H2
    • InChI Key: FVACSCIVHHZRPL-UHFFFAOYSA-N
    • SMILES: C1(C(OCC)=O)=CN2CCNCC2=N1.Cl.Cl.O

Computed Properties

  • Exact Mass: 285.06500
  • Monoisotopic Mass: 285.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.2A^2

Experimental Properties

  • Boiling Point: 511.6°C at 760 mmHg
  • Flash Point: 263.2°C
  • PSA: 65.38000
  • LogP: 2.03150

Imidazo[1,2-a]pyrazine-2-carboxylicacid, 5,6,7,8-tetrahydro-, ethyl ester, hydrochloride, hydrate (1:2:1) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB200703-1 g
Ethyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylate dihydrochloride hemihydrate; .
892502-00-0
1g
€498.00 2023-05-07
abcr
AB200703-1g
Ethyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylate dihydrochloride hemihydrate; .
892502-00-0
1g
€498.00 2025-04-15

Imidazo[1,2-a]pyrazine-2-carboxylicacid, 5,6,7,8-tetrahydro-, ethyl ester, hydrochloride, hydrate (1:2:1) Related Literature

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